Cas no 2034465-22-8 (N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 2034465-22-8
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 6078862
• PubChem ID: 119105250
• Update Time: 2025-05-20

N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• 2034465-22-8
• N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• N-{[6-(furan-3-yl)pyridin-3-yl]methyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• AKOS026699045
• F6560-7632
• N-((6-(furan-3-yl)pyridin-3-yl)methyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• Inchi： 1S/C17H16N4O3/c1-12-6-17(23)21(11-20-12)9-16(22)19-8-13-2-3-15(18-7-13)14-4-5-24-10-14/h2-7,10-11H,8-9H2,1H3,(H,19,22)
• InChI Key： WMPYAENODNQTDC-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=CC1=O)NCC1=CN=C(C2=COC=C2)C=C1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.8Ų

Additional information on N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Compound CAS No. 2034465-22-8: N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

The compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide, identified by the CAS registry number 2034465-22, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a furan moiety and an acetamide group linked to a dihydropyrimidine derivative. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and biochemistry.

Recent studies have highlighted the unique properties of this compound, particularly its ability to interact with specific biological targets. The presence of the furan ring introduces aromaticity and potential for hydrogen bonding, while the dihydropyrimidine moiety contributes to its stability and bioavailability. These features make it an ideal candidate for exploring new therapeutic agents against various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have developed efficient routes to construct the molecule, leveraging modern catalysts and reaction conditions to ensure high yields and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, making it more accessible for large-scale applications.

In terms of applications, this compound has shown remarkable activity in vitro against several cancer cell lines. Preclinical studies suggest that it may inhibit key enzymes involved in cell proliferation and apoptosis, offering a novel approach to cancer treatment. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for neuroprotective therapies.

From an environmental perspective, the compound's biodegradability and toxicity profile are under investigation to ensure its safe use in industrial and medical settings. Initial assessments indicate that it has low acute toxicity, which aligns with regulatory standards for pharmaceutical development.

In conclusion, the compound N-{6-(furan-3-yl)pyridin-3-ylmethyl}-2-(4-methyl-6-oxo-1,6-dihydropyrimidin span>< span style=" font - weight :bold; "> - 1 - yl ) acetamide span > represents a significant advancement in chemical innovation. Its versatile structure and promising biological activity position it as a key player in future research and development efforts across multiple disciplines.